Cas no 198056-28-9 (3-[2-(1-Piperidinyl)ethyl]-6-propylbenzothiazol-2(3H)-one)

• Product Name: 3-[2-(1-Piperidinyl)ethyl]-6-propylbenzothiazol-2(3H)-one
• CAS No: 198056-28-9
• MF: C₁₇H₂₄N₂OS
• MW: 304.450263023376
• CID: 1388994
• Update Time: 2024-08-16

3-[2-(1-Piperidinyl)ethyl]-6-propylbenzothiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-(1-Piperidinyl)ethyl]-6-propylbenzothiazol-2(3H)-one
• 3-[2-(1-Piperidinyl)ethyl]-6-propyl-2(3H)-benzothiazolone

• Inchi： 1S/C17H24N2OS/c1-2-6-14-7-8-15-16(13-14)21-17(20)19(15)12-11-18-9-4-3-5-10-18/h7-8,13H,2-6,9-12H2,1H3
• InChI Key： YFOWKTXUYSMIRP-UHFFFAOYSA-N
• SMILES： S1C2=CC(CCC)=CC=C2N(CCN2CCCCC2)C1=O

Computed Properties

• Exact Mass: 304.16112

Experimental Properties

• Density: 1.144±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 457.4±55.0 °C(Predicted)
• PSA: 23.55
• pka: 8.77±0.10(Predicted)